Cas no 1248668-49-6 (1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)-
• CAS No: 1248668-49-6
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6030800
• PubChem ID: 61673717
• Update Time: 2025-06-14

1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)-
• 1-(2-Phenoxyethyl)-1h-1,2,4-triazol-3-amine
• AKOS010939315
• 1248668-49-6
• EN300-804617
• CS-0285062

• Inchi： 1S/C10H12N4O/c11-10-12-8-14(13-10)6-7-15-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,11,13)
• InChI Key： NCKPSDVRHNNIMW-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2)C=NC(N)=N1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 428.8±47.0 °C(Predicted)
• pka: 4.40±0.12(Predicted)

Additional information on 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)-

Recent Advances in the Study of 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)- (CAS: 1248668-49-6)

1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)- (CAS: 1248668-49-6) is a triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate or active compound in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 1H-1,2,4-Triazol-3-amine derivatives, including 1-(2-phenoxyethyl)-. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited moderate to strong activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells. The study proposed that the phenoxyethyl moiety enhances membrane permeability, contributing to its antimicrobial effects.

In the context of cancer research, a recent preprint (2024) from BioRxiv explored the compound's potential as an inhibitor of protein kinases involved in tumor proliferation. Molecular docking studies revealed that 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)- could bind to the ATP-binding site of certain kinases, disrupting their activity. In vitro assays using human cancer cell lines demonstrated dose-dependent inhibition of cell growth, particularly in breast and lung cancer models. These findings suggest that further optimization of this scaffold could yield promising anticancer candidates.

The synthetic accessibility of 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)- has also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route for this compound, emphasizing green chemistry principles. The optimized procedure reduced the use of hazardous solvents and improved the overall atom economy, making it more suitable for industrial-scale production. This advancement is particularly relevant for pharmaceutical companies considering this compound for drug development programs.

Despite these promising developments, challenges remain in the clinical translation of 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)-. Pharmacokinetic studies reported in Xenobiotica (2023) indicated that the compound exhibits moderate metabolic stability but requires formulation optimization to improve oral bioavailability. Additionally, structure-activity relationship (SAR) studies are ongoing to enhance its selectivity and reduce off-target effects. The scientific community continues to explore modifications to the triazole core and phenoxyethyl side chain to optimize its therapeutic potential.

In conclusion, 1H-1,2,4-Triazol-3-amine, 1-(2-phenoxyethyl)- (CAS: 1248668-49-6) represents a versatile scaffold with multiple therapeutic applications. Recent research has advanced our understanding of its biological activities, synthetic routes, and structure-activity relationships. While further optimization and preclinical studies are needed, this compound holds significant promise for the development of new antimicrobial and anticancer agents. Continued investigation into its mechanism of action and pharmacokinetic properties will be crucial for its transition into clinical development.